Cas no 77178-73-5 (4,7,10,13-Eicosatetraynoicacid)

• Product Name: 4,7,10,13-Eicosatetraynoicacid
• CAS No: 77178-73-5
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 565982
• PubChem ID: 188274
• Update Time: 2025-04-19

4,7,10,13-Eicosatetraynoicacid Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13-Eicosatetraynoicacid
• icosa-4,7,10,13-tetraynoic acid
• DTXSID20227934
• ITYA
• 4,7,10,13-Eicosatetraynoic acid
• 4,7,10,13-Eyta
• SCHEMBL10458699
• 77178-73-5
• U-53119
• U 53119
• 4,7,10,13-Icosatetraynoic acid

• Inchi： 1S/C20H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-6,9,12,15,18-19H2,1H3,(H,21,22)
• InChI Key： DFVSWRJUJYWJKB-UHFFFAOYSA-N
• SMILES： OC(CCC#CCC#CCC#CCC#CCCCCCC)=O

Computed Properties

• Exact Mass: 296.17772
• Monoisotopic Mass: 296.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 5.5

Experimental Properties

• Density: 1.034
• Boiling Point: 490.3°C at 760 mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.528
• PSA: 37.3